N-(5-Chloro-2-nitrophenyl)-2-methylalanine methyl ester

• Molecular Formula: C11H13ClN2O4
• Molecular Weight: 272.68 g/mol
• IUPAC Name: methyl 2-(5-chloro-2-nitroanilino)-2-methylpropanoate
• InChI: InChI=1S/C11H13ClN2O4/c1-11(2,10(15)18-3)13-8-6-7(12)4-5-9(8)14(16)17/h4-6,13H,1-3H3
• InChI Key: ADXISAQOBKJNAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)OC)NC1=C(C=CC(=C1)Cl)[N+](=O)[O-]

Description

N-(5-Chloro-2-nitrophenyl)-2-methylalanine methyl ester is a useful research compound. Its molecular formula is C11H13ClN2O4 and its molecular weight is 272.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-(5-chloro-2-nitrophenyl)-2-methylalanine (X, EXAMPLE 10, 22.3 g, DMF (260 ml), potassium carbonate (35.6 g), and iodomethane (26.9 ml) is stirred at 20°-25° for 16 hr. Aqueous workup (ether, water and saline washes, drying over magnesium sulfate) gives the title compound, mp 87°-89°; IR (Nujol) 3349, 2954, 2925, 1737, 1606, 1489, 1330, 1263, 1230, 1149 and 752 cm-1 ; NMR (CDCl3) 8.48, 8.15, 6.65, 6.54, 3.77 and 1.69 δ; MS (EI) 272 and 213 m/z.